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Cat. No.: B156470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,18-Octadecanediol is a long-chain aliphatic diol that has garnered interest in various

scientific fields, including polymer chemistry and drug delivery. As a bifunctional monomer, it

serves as a valuable building block for the synthesis of biodegradable polyesters and

elastomers. Its long hydrocarbon chain imparts flexibility and hydrophobicity to polymers, while

the terminal hydroxyl groups allow for versatile chemical modifications. This technical guide

provides a comprehensive overview of the chemical and physical properties of 1,18-
Octadecanediol, detailed experimental protocols, and insights into its applications.

Chemical and Physical Properties
The fundamental properties of 1,18-Octadecanediol are summarized in the tables below,

providing a quick reference for researchers.
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Property Value Source(s)

Chemical Name 1,18-Octadecanediol [1][2][3]

Synonyms
Octadecane-1,18-diol, 1,18-

Dihydroxyoctadecane
[1][2][3]

CAS Number 3155-43-9 [1][2][3]

Appearance
White to off-white powder or

crystals
[1][2][3]

Physicochemical Data
Property Value Source(s)

Molecular Formula C₁₈H₃₈O₂ [1][2][3]

Molecular Weight 286.50 g/mol [1][2][3]

Melting Point 97-101 °C [4][5]

Boiling Point
~397.4 °C at 760 mmHg

(estimated)
[6]

Density 0.93 g/cm³ [7]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

Insoluble in water.

[8]

Computed Properties
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Property Value Source(s)

XLogP3 5.5 [9]

Hydrogen Bond Donor Count 2 [9]

Hydrogen Bond Acceptor

Count
2 [9]

Rotatable Bond Count 17 [9]

Topological Polar Surface Area 40.5 Å² [9]

Experimental Protocols
This section details the methodologies for determining the key physical properties of 1,18-
Octadecanediol and a common synthesis route.

Synthesis of 1,18-Octadecanediol via Reduction of
Octadecanedioic Acid
A prevalent method for synthesizing 1,18-octadecanediol is the reduction of its corresponding

dicarboxylic acid, octadecanedioic acid.[10]

Materials:

Octadecanedioic acid

Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

Anhydrous tetrahydrofuran (THF) or diethyl ether

Hydrochloric acid (HCl), dilute solution

Sodium sulfate (Na₂SO₄), anhydrous

Rotary evaporator

Separatory funnel
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Standard glassware for reflux and extraction

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser,

magnetic stirrer, and a nitrogen inlet, suspend lithium aluminum hydride in anhydrous THF

under a nitrogen atmosphere.

Slowly add a solution of octadecanedioic acid in anhydrous THF to the stirred suspension at

0 °C.

After the addition is complete, allow the mixture to warm to room temperature and then heat

to reflux for several hours to ensure complete reduction.

Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlH₄ by the

slow, dropwise addition of water, followed by a dilute HCl solution until the mixture becomes

acidic.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the solution and concentrate the solvent using a rotary evaporator to yield the crude

1,18-octadecanediol.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water

mixture) to obtain pure 1,18-octadecanediol as a white solid.

Determination of Melting Point
The melting point of 1,18-octadecanediol can be determined using a standard capillary

melting point apparatus.[8][11][12][13][14]

Materials:

1,18-Octadecanediol, crystalline solid

Capillary tubes (sealed at one end)
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Melting point apparatus

Procedure:

Ensure the 1,18-octadecanediol sample is dry and finely powdered.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by

tapping the sealed end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (the completion of melting).

This range represents the melting point.

Determination of Solubility
A qualitative assessment of solubility in various solvents can be performed through simple

dissolution tests.

Materials:

1,18-Octadecanediol

Test tubes

A selection of solvents (e.g., water, ethanol, chloroform, acetone, DMSO)

Procedure:

Place approximately 10-20 mg of 1,18-octadecanediol into a series of clean, dry test tubes.

Add 1 mL of a solvent to a test tube.
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Agitate the mixture vigorously for 1-2 minutes at room temperature.

Visually inspect the mixture for the dissolution of the solid.

Record the substance as soluble, partially soluble, or insoluble.

Repeat the process for each solvent to be tested.

Spectroscopic Characterization: ¹H NMR
The structure of 1,18-Octadecanediol can be confirmed using Proton Nuclear Magnetic

Resonance (¹H NMR) spectroscopy. The expected spectrum in deuterochloroform (CDCl₃)

would exhibit characteristic signals for the methylene and hydroxyl protons. A published ¹H

NMR spectrum of 1,18-octadecanediol in CDCl₃ shows the following key peaks: a triplet at

approximately 3.64 ppm corresponding to the methylene groups adjacent to the hydroxyl

groups (-CH₂-OH), a broad multiplet around 1.56 ppm for the methylene groups beta to the

hydroxyls, and a large singlet-like peak around 1.26 ppm for the remaining bulk methylene

protons. The hydroxyl protons would likely appear as a broad singlet, the position of which can

vary depending on concentration and sample purity.[2][4][15][16]

Applications and Workflows
1,18-Octadecanediol's primary applications stem from its role as a diol monomer in

polymerization reactions and as a linker in bioconjugation.

Polymer Synthesis: Poly(1,8-octanediol-co-citrate)
(POC)
1,18-Octadecanediol is a key component in the synthesis of the biodegradable and

biocompatible elastomer, poly(1,8-octanediol-co-citrate) (POC).[17][18][19][20][21] This

polymer is of significant interest for soft tissue engineering applications due to its tunable

mechanical properties and degradation rates.

The following diagram illustrates the experimental workflow for the synthesis of a POC pre-

polymer.
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Experimental Workflow for Poly(1,8-octanediol-co-citrate) Pre-polymer Synthesis

Reactant Preparation

Polycondensation Reaction

Product Isolation

Post-Processing for Elastomer Formation

Citric Acid

Melt monomers in a reaction vessel

1,18-Octadecanediol

Heat under vacuum at 140-160°C

Initial melting

Continuous stirring to facilitate reaction and water removal

Reaction progression

Viscous Pre-polymer Formation

Reaction completion

Thermal curing of pre-polymer in a mold

Further processing

Cross-linked POC Elastomer

Cross-linking

Click to download full resolution via product page

Caption: Workflow for the synthesis of poly(1,8-octanediol-co-citrate) elastomer.
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Drug Delivery: Paclitaxel Conjugate
1,18-Octadecanediol can be used to form a linker, specifically 1,18-octadecanedioic acid,

which is then conjugated to the anticancer drug paclitaxel.[1][2][3][9] This prodrug strategy aims

to improve the solubility and tumor-targeting of paclitaxel by facilitating non-covalent binding to

human serum albumin. The workflow for creating such a conjugate involves several synthetic

steps.

The following diagram outlines the logical relationship in the synthesis of a paclitaxel-1,18-

octadecanedioate conjugate.
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Logical Flow for Paclitaxel-1,18-Octadecanedioate Conjugate Synthesis

Linker Preparation

Conjugation Reaction

Final Product Synthesis

1,18-Octadecanediol

Oxidation to 1,18-Octadecanedioic Acid

Mono-protection of one carboxylic acid group

Esterification of Paclitaxel with mono-protected linker

Paclitaxel

Protected Paclitaxel-Linker Conjugate

Deprotection of the terminal carboxylic acid

Paclitaxel-1,18-Octadecanedioate Prodrug

Click to download full resolution via product page

Caption: Logical flow for synthesizing a paclitaxel-1,18-octadecanedioate conjugate.
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Conclusion
1,18-Octadecanediol is a versatile long-chain diol with well-defined chemical and physical

properties. Its utility as a monomer for creating biodegradable elastomers and as a linker in

drug delivery systems highlights its importance in materials science and pharmaceutical

development. The experimental protocols and workflows provided in this guide offer a practical

resource for researchers and scientists working with this compound. Further research into its

potential biological activities and the development of novel polymers will likely expand its

applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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